Cas no 2229513-32-8 (2-(4-bromo-5-methoxythiophen-2-yl)pyrrolidine)

• Product Name: 2-(4-bromo-5-methoxythiophen-2-yl)pyrrolidine
• CAS No: 2229513-32-8
• MF: C₉H₁₂BrNOS
• MW: 262.166680335999
• CID: 5882038
• PubChem ID: 165674260
• Update Time: 2025-05-23

2-(4-bromo-5-methoxythiophen-2-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-5-methoxythiophen-2-yl)pyrrolidine
• 2229513-32-8
• EN300-1917578

• Inchi： 1S/C9H12BrNOS/c1-12-9-6(10)5-8(13-9)7-3-2-4-11-7/h5,7,11H,2-4H2,1H3
• InChI Key： QWNVNIVQCHCPKR-UHFFFAOYSA-N
• SMILES： BrC1=C(OC)SC(=C1)C1CCCN1

Computed Properties

• Exact Mass: 260.98230g/mol
• Monoisotopic Mass: 260.98230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.5Ų

Additional information on 2-(4-bromo-5-methoxythiophen-2-yl)pyrrolidine

2-(4-Bromo-5-Methoxythiophen-2-yl)Pyrrolidine: A Comprehensive Overview

The compound 2-(4-bromo-5-methoxythiophen-2-yl)pyrrolidine, identified by the CAS number 2229513-32-8, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a substituted thiophene moiety. The presence of bromine and methoxy groups on the thiophene ring introduces interesting electronic and steric properties, making this compound a valuable subject for research and development.

Recent studies have highlighted the importance of thiophene derivatives in organic electronics, particularly in the development of semiconducting materials for applications such as thin-film transistors and organic photovoltaics. The 4-bromo-5-methoxy substitution pattern on the thiophene ring in this compound has been shown to enhance its electronic properties, making it a promising candidate for use in advanced electronic devices. Researchers have also explored the potential of this compound as an intermediate in the synthesis of more complex molecules, leveraging its structural versatility.

The synthesis of 2-(4-bromo-5-methoxythiophen-2-yl)pyrrolidine involves a combination of nucleophilic aromatic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These improvements have made the compound more accessible for both academic and industrial applications.

In terms of applications, this compound has shown potential in drug discovery efforts, particularly in targeting specific protein interactions. The pyrrolidine ring is known for its ability to form hydrogen bonds, which is a critical feature in many bioactive molecules. The bromine and methoxy groups further modulate the molecule's pharmacokinetic properties, making it an attractive lead compound for medicinal chemists.

Moreover, the compound's stability under various conditions has been thoroughly investigated. Studies have demonstrated that 2-(4-bromo-5-methoxythiophen-2-yl)pyrrolidine exhibits good thermal stability and resistance to oxidation, which are essential properties for its use in high-performance materials. Its ability to form stable films has also been explored, opening avenues for its application in coatings and adhesives.

Recent research has also focused on the environmental impact of this compound. Studies indicate that it biodegrades under specific conditions, reducing concerns about its long-term persistence in the environment. This information is crucial for industries looking to adopt sustainable practices while utilizing this compound in their products.

In conclusion, 2-(4-bromo-5-methoxythiophen-2-yl)pyrrolidine (CAS No: 2229513-32-8) is a multifaceted compound with a wide range of applications across various disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within materials science, electronics, and pharmaceuticals.